Cas no 13674-16-3 (Methyl 2-hydroxy-3-phenylpropanoate)

• Product Name: Methyl 2-hydroxy-3-phenylpropanoate
• CAS No: 13674-16-3
• Molecular Formula: C₁₀H₁₂O₃
• Molecular Weight: 180.2005
• MDL: MFCD06654233
• CID: 117260
• PubChem ID: 518800

Methyl 2-hydroxy-3-phenylpropanoate Properties

Names and Identifiers

• Methyl 2-hydroxy-3-phenylpropanoate
• Papuline
• Benzenepropanoic acid, a-hydroxy-, Methyl ester
• 2-HYDROXY-3-PHENYL-PROPIONIC ACID METHYL ESTER
• &#946
• Lactic acid, 3-phenyl-, methyl ester
• Methyl 2-hydroxy-3-phenylpropionate
• -Phenyllactic acid methyl ester
• 2-Hydroxy-3-phenylpropanoic acid methyl ester
• Benzenepropanoic acid, α-hydroxy-, methyl ester
• Methyl L-3-phenyllactate
• NMPPJJIBQQCOOI-UHFFFAOYSA-N
• Benzenepropanoic acid, .alpha.-hydroxy-, methyl ester
• Methyl (S)-2-hydroxy-3-phenylpropionate
• 2-Hydroxy-3-phenyl-propionic pound inverted question markacid pound inverted question markmethyl pound inverted question
• MFCD00038224
• FT-0732776
• 21632-25-7
• .beta.-Phenyllactic acid methyl ester
• SY033769
• L-beta-Phenyllactic acid-OMe
• (S)-2-Hydroxy-3-phenyl-propionic acid-methyl ester
• MFCD09842268
• 3-phenyllactic acid methyl ester
• SY112626
• Calciumdihydrogendi-L-aspartate
• CS-W018849
• MFCD06654233
• SCHEMBL979240
• A886643
• Papuline; Benzenepropanoic acid, a-hydroxy-, Methyl ester
• Methyl benzylglycolate
• Methyl 2-hydroxy-3-phenylpropanoate #
• FT-0693525
• 13674-16-3
• EN300-140949
• DTXSID90929534
• Methyl2-hydroxy-3-phenylpropanoate
• FT-0687274
• FT-0627999
• AKOS011495895
• DS-14107
• SY033782
• 3-phenyllactic methyl ester
• DA-20904
• DB-023678
• methyl 2-hydroxy-3-phenyl-propanoate
• alpha-Hydroxybenzenepropanoic acid methyl ester; L-3-Phenyl-lactic acid methyl ester; (-)-3-Phenyllactic acid methyl ester
• DB-011728

• MDL： MFCD06654233
• InChIKey： NMPPJJIBQQCOOI-UHFFFAOYSA-N
• Inchi： 1S/C10H12O3/c1-13-10(12)9(11)7-8-5-3-2-4-6-8/h2-6,9,11H,7H2,1H3
• SMILES： O([H])C([H])(C(=O)OC([H])([H])[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 180.07866
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 180.078644241g/mol
• Heavy Atom Count: 13
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5

Experimental Properties

• PSA: 46.53